Cas no 2137477-14-4 (4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid)

4-(2,4-Dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid is a structurally unique compound featuring an imidazole ring substituted with methyl groups at the 2- and 4-positions, coupled with an ethylamino side chain and a carboxylate functionality. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a building block for bioactive molecules or enzyme inhibitors. The presence of both basic (imidazole, ethylamino) and acidic (carboxylic acid) groups enhances its versatility in chemical modifications. Its well-defined structure allows for precise derivatization, making it valuable for research applications in drug discovery and biochemical studies. The compound's stability and synthetic accessibility further support its use in exploratory pharmaceutical development.
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid structure
2137477-14-4 structure
Product Name:4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
CAS No:2137477-14-4
MF:C11H19N3O2
MW:225.287462472916
CID:6383413
PubChem ID:165495236
Update Time:2025-11-06

4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
    • EN300-1140615
    • 2137477-14-4
    • Inchi: 1S/C11H19N3O2/c1-4-12-10(11(15)16)5-6-14-7-8(2)13-9(14)3/h7,10,12H,4-6H2,1-3H3,(H,15,16)
    • InChI Key: FJGNBICPLKWDRF-UHFFFAOYSA-N
    • SMILES: OC(C(CCN1C=C(C)N=C1C)NCC)=O

Computed Properties

  • Exact Mass: 225.147726857g/mol
  • Monoisotopic Mass: 225.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 67.2Ų

4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1140615-1.0g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4
1g
$0.0 2023-06-09
Enamine
EN300-1140615-0.05g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1140615-0.1g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1140615-0.25g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1140615-0.5g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1140615-1g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
1g
$1057.0 2023-10-26
Enamine
EN300-1140615-2.5g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1140615-5g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
5g
$3065.0 2023-10-26
Enamine
EN300-1140615-10g
4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
2137477-14-4 95%
10g
$4545.0 2023-10-26

Additional information on 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid

Comprehensive Overview of 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid (CAS No. 2137477-14-4)

The compound 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid (CAS No. 2137477-14-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and an ethylamino side chain, makes it a promising candidate for various applications, including drug development and enzyme inhibition studies. Researchers are particularly interested in its potential role in modulating biological pathways, given its structural similarity to naturally occurring amino acids and heterocyclic compounds.

In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. The 2,4-dimethyl-1H-imidazole moiety in this compound is a key functional group that contributes to its bioactivity. This moiety is often associated with anti-inflammatory and antimicrobial properties, which aligns with current trends in drug discovery and precision medicine. As the pharmaceutical industry shifts toward targeted therapies, compounds like 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid are being explored for their ability to interact with specific protein targets.

One of the most frequently searched questions in the field of organic chemistry is how imidazole-based compounds can be optimized for better bioavailability and reduced toxicity. This compound, with its butanoic acid backbone, offers a balance between hydrophilicity and lipophilicity, making it a subject of interest for formulation scientists. Its ethylamino group further enhances its potential as a building block for prodrugs, which are increasingly popular in sustained-release drug delivery systems.

From a synthetic chemistry perspective, the preparation of 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid involves multi-step reactions, including N-alkylation and carboxylation. These processes are often discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. Researchers are also investigating its potential as a ligand in catalytic systems, which could contribute to more sustainable industrial processes.

The compound's CAS No. 2137477-14-4 is frequently referenced in databases like PubChem and Reaxys, where users seek detailed information on its physicochemical properties, such as solubility, melting point, and stability. These parameters are critical for preclinical studies and regulatory submissions, making the compound a topic of interest for both academia and industry. Additionally, its potential applications in neuropharmacology and metabolic disorders are areas of active research, as evidenced by recent publications.

In conclusion, 4-(2,4-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid represents a fascinating intersection of medicinal chemistry and molecular biology. Its structural features and functional groups make it a versatile candidate for further exploration, particularly in the context of personalized medicine and biocatalysis. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discussions and high-throughput screening efforts.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk